molecular formula C16H14Cl2O2 B8540698 2-(4-Chlorophenoxy)-1-(4-chlorophenyl)-2-methylpropan-1-one CAS No. 88283-74-3

2-(4-Chlorophenoxy)-1-(4-chlorophenyl)-2-methylpropan-1-one

Cat. No. B8540698
CAS RN: 88283-74-3
M. Wt: 309.2 g/mol
InChI Key: SEJTWYPEDQJJGX-UHFFFAOYSA-N
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Description

2-(4-Chlorophenoxy)-1-(4-chlorophenyl)-2-methylpropan-1-one is a useful research compound. Its molecular formula is C16H14Cl2O2 and its molecular weight is 309.2 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(4-Chlorophenoxy)-1-(4-chlorophenyl)-2-methylpropan-1-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-Chlorophenoxy)-1-(4-chlorophenyl)-2-methylpropan-1-one including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

88283-74-3

Molecular Formula

C16H14Cl2O2

Molecular Weight

309.2 g/mol

IUPAC Name

2-(4-chlorophenoxy)-1-(4-chlorophenyl)-2-methylpropan-1-one

InChI

InChI=1S/C16H14Cl2O2/c1-16(2,20-14-9-7-13(18)8-10-14)15(19)11-3-5-12(17)6-4-11/h3-10H,1-2H3

InChI Key

SEJTWYPEDQJJGX-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C(=O)C1=CC=C(C=C1)Cl)OC2=CC=C(C=C2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

52 g (0.3982 mol) of p-chlorophenol and 55 g (0.3982 mol) of potassium carbonate in 400 ml of toluene are heated under reflux for 2 hours, using a water separator. The mixture is cooled to 40° C. and a solution of 2-bromo-prop-2-yl 4-chlorophenyl ketone in 170 ml of toluene is added dropwise. This reaction mixture is subsequently stirred at 100° C. for 5 hours and is then cooled, water is added and the organic phase is separated off. This phase is washed with dilute sodium hydroxide solution and water, dried over sodium sulphate and concentrated. 87 g (85% of theory) of crude 4-chlorophenyl 2-(p-chlorophenoxy)-prop-2-yl ketone are obtained and are further reacted directly. ##STR160##
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52 g
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55 g
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400 mL
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170 mL
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